Cas no 2055013-52-8 (Tri(Amino-PEG5-amide)-amine TFA salt)

• Product Name: Tri(Amino-PEG5-amide)-amine TFA salt
• CAS No: 2055013-52-8
• MF: C₄₅H₉₃N₇O₁₈
• MW: 1020.25603461266
• CID: 3044984
• PubChem ID: 86276364
• Update Time: 2025-05-21

Tri(Amino-PEG5-amide)-amine TFA salt Chemical and Physical Properties

Names and Identifiers

• Tri(Amino-PEG5-amide)-amine TFA salt
• CUN 13528
• HY-140251
• Tri(Amino-PEG5-amide)-amine TFA
• BP-22369
• 2055013-52-8
• CS-0115430
• Tri(Amino-PEG5-amide)-amine
• 1-amino-N-(2-{bis[2-(1-amino-3,6,9,12,15-pentaoxaoctadecan-18-amido)ethyl]amino}ethyl)-3,6,9,12,15-pentaoxaoctadecan-18-amide
• DA-78595
• AKOS040742775
• 3-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]-N-[2-[bis[2-[3-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]propanoylamino]ethyl]amino]ethyl]propanamide

• Inchi： 1S/C45H93N7O18/c46-4-16-59-22-28-65-34-40-68-37-31-62-25-19-56-13-1-43(53)49-7-10-52(11-8-50-44(54)2-14-57-20-26-63-32-38-69-41-35-66-29-23-60-17-5-47)12-9-51-45(55)3-15-58-21-27-64-33-39-70-42-36-67-30-24-61-18-6-48/h1-42,46-48H2,(H,49,53)(H,50,54)(H,51,55)
• InChI Key： CMUGXZWNMJJZQZ-UHFFFAOYSA-N
• SMILES： N(CCNC(=O)CCOCCOCCOCCOCCOCCN)(CCNC(=O)CCOCCOCCOCCOCCOCCN)CCNC(=O)CCOCCOCCOCCOCCOCCN

Computed Properties

• Exact Mass: 1019.65770914g/mol
• Monoisotopic Mass: 1019.65770914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 70
• Rotatable Bond Count: 60
• Complexity: 974
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7
• Topological Polar Surface Area: 307Ų

Additional information on Tri(Amino-PEG5-amide)-amine TFA salt

Comprehensive Overview of Tri(Amino-PEG5-amide)-amine TFA salt (CAS No. 2055013-52-8): Properties, Applications, and Research Insights

The compound Tri(Amino-PEG5-amide)-amine TFA salt (CAS No. 2055013-52-8) is a highly specialized PEG-based linker widely utilized in bioconjugation, drug delivery, and materials science. Its unique structure, featuring three amino-PEG5-amide arms, enables versatile applications in crosslinking biomolecules, enhancing solubility, and improving pharmacokinetics. Researchers and pharmaceutical developers increasingly prioritize this compound due to its water-soluble properties and compatibility with click chemistry reactions, aligning with trends in targeted therapy and nanomedicine.

One of the most searched questions regarding Tri(Amino-PEG5-amide)-amine TFA salt revolves around its role in ADC (Antibody-Drug Conjugate) development. As ADCs gain traction in oncology research, this compound serves as a critical spacer to optimize payload release and reduce immunogenicity. Its PEG5 chain length balances steric hindrance and flexibility, addressing common challenges in linker design. Recent publications highlight its use in proteolysis-targeting chimeras (PROTACs), further expanding its relevance in degrader technologies.

From a synthetic perspective, the TFA salt form of this compound ensures stability during storage and handling, a feature frequently queried in life science forums. The trifluoroacetate counterion mitigates hygroscopicity, making it suitable for lyophilization processes. Analytical data (e.g., HPLC, NMR) confirms >95% purity, meeting stringent requirements for GMP-grade applications. This aligns with industry demands for reproducible and scalable reagents, particularly in mRNA vaccine formulation where PEGylated compounds are pivotal.

Environmental and safety profiles of CAS 2055013-52-8 are another hotspot. Unlike traditional crosslinkers, its PEGylated architecture reduces cytotoxicity, as evidenced by in vitro assays. This characteristic resonates with the growing emphasis on green chemistry in biomanufacturing. Moreover, its compatibility with aqueous reaction conditions minimizes organic solvent use, answering frequent queries about sustainable synthesis strategies.

In material science, Tri(Amino-PEG5-amide)-amine enables surface functionalization of dendrimers and hydrogels, topics trending in 3D bioprinting communities. Its trifunctional nature allows orthogonal modification with NHS esters, maleimides, or azides, catering to multi-step conjugation workflows. Such versatility positions it as a keystone in theranostic platform development, where simultaneous imaging and therapy are required.

For researchers exploring structure-activity relationships (SAR), the PEG5 spacer length in this compound demonstrates optimal balance between steric shielding and cellular uptake—a frequently debated topic in peptide-drug conjugate optimization. Computational studies suggest its extended conformation reduces nonspecific binding, a feature critical for tumor-targeting applications. These insights address common search queries about PEG length selection in drug design.

Supply chain transparency for 2055013-52-8 is another trending concern. Reputable suppliers now provide batch-specific LC-MS reports and stability studies, responding to demands for traceable reagents. This aligns with broader movements toward FAIR data principles in biomedical research. Additionally, the compound’s inclusion in combinatorial libraries underscores its utility in high-throughput screening campaigns.

Future directions for Tri(Amino-PEG5-amide)-amine TFA salt may involve AI-driven linker optimization, a hot topic in computational chemistry circles. Its modular design makes it amenable to machine learning-assisted property prediction, potentially accelerating hit-to-lead timelines. As the scientific community prioritizes precision medicine, this compound’s role in creating tunable bioconjugates will likely expand, solidifying its status as a multifunctional scaffold in next-generation therapeutics.